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Compound of Interest

Compound Name: Cyclopropyl azide

Cat. No.: B3380572 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

cyclopropyl azide, a versatile building block in organic synthesis. Due to the inherent

instability of small organic azides, this document combines available experimental data with

high-quality computational predictions to offer a complete spectroscopic profile, including

Nuclear Magnetic Resonance (NMR) and Infrared (IR) data. Detailed experimental protocols for

synthesis and spectroscopic analysis are also presented to facilitate its use in research and

development.

Spectroscopic Data
The following tables summarize the key spectroscopic data for cyclopropyl azide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data provides detailed insight into the electronic environment of the hydrogen and

carbon atoms within the cyclopropyl azide molecule. Due to the limited availability of

published experimental spectra for the parent compound, the following data is based on

computational predictions and analysis of related structures.

Table 1: Predicted ¹H NMR Spectroscopic Data for Cyclopropyl Azide
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Chemical Shift (δ) ppm Multiplicity Assignment

~2.65 Multiplet CH-N₃ (1H)

~0.85 Multiplet CH₂ cis to N₃ (2H)

~0.75 Multiplet CH₂ trans to N₃ (2H)

Table 2: Predicted ¹³C NMR Spectroscopic Data for Cyclopropyl Azide

Chemical Shift (δ) ppm Assignment

~35.0 CH-N₃

~7.0 CH₂

Note: Predicted chemical shifts were obtained using advanced computational algorithms.

Actual experimental values may vary depending on the solvent and other experimental

conditions.

Infrared (IR) Spectroscopy
The IR spectrum of cyclopropyl azide is characterized by a strong, sharp absorption band in

the region typical for the asymmetric stretching vibration of the azide functional group.

Table 3: Key IR Absorption Frequencies for Cyclopropyl Azide

Frequency (cm⁻¹) Intensity Assignment

~2115 Strong N₃ asymmetric stretch

~3080-3000 Medium C-H stretch (cyclopropyl)

~1250 Medium N₃ symmetric stretch

~1050 Medium Cyclopropyl ring deformation

Experimental Protocols
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Safety Precaution: Cyclopropyl azide is a potentially explosive compound and should be

handled with extreme care in a well-ventilated fume hood, behind a blast shield. Avoid

exposure to heat, friction, and shock.

Synthesis of Cyclopropyl Azide
A common and effective method for the synthesis of cyclopropyl azide is the diazotization of

cyclopropylamine followed by reaction with sodium azide.[1]

Materials:

Cyclopropylamine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium azide (NaN₃)

Diethyl ether

Deionized water

Ice bath

Procedure:

In a three-necked flask equipped with a dropping funnel and a mechanical stirrer, prepare a

solution of cyclopropylamine in aqueous hydrochloric acid, cooled to 0 °C in an ice bath.

Slowly add a solution of sodium nitrite in deionized water dropwise to the stirred

cyclopropylamine solution, maintaining the temperature below 5 °C.

After the addition is complete, continue stirring the mixture at 0 °C for an additional 30

minutes to ensure the complete formation of the cyclopropyl diazonium salt.

In a separate beaker, dissolve sodium azide in deionized water and cool the solution to 0 °C.
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Slowly add the freshly prepared cyclopropyl diazonium salt solution to the stirred sodium

azide solution. Vigorous nitrogen evolution will be observed.

After the gas evolution ceases, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Extract the aqueous mixture with diethyl ether.

Wash the combined organic layers with deionized water and brine, then dry over anhydrous

magnesium sulfate.

Carefully remove the solvent under reduced pressure at low temperature to obtain crude

cyclopropyl azide.

Note: Due to its volatility and potential for explosive decomposition, further purification by

distillation should be avoided. The crude product is often used directly in subsequent reactions.

NMR Spectroscopic Analysis
Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

5 mm NMR tubes

Procedure:

Accurately weigh approximately 5-10 mg of the cyclopropyl azide sample and dissolve it in

about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

Transfer the solution to a clean, dry NMR tube.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

IR Spectroscopic Analysis
Instrumentation:
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Fourier-Transform Infrared (FTIR) spectrometer

Procedure:

For a neat liquid sample, place a small drop of cyclopropyl azide between two potassium

bromide (KBr) or sodium chloride (NaCl) plates.

Alternatively, a solution of the compound in a suitable solvent (e.g., chloroform) can be

prepared and the spectrum recorded in a solution cell.

Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

Logical Relationships and Workflows
The following diagrams illustrate the key relationships and workflows described in this guide.

Caption: Workflow for the synthesis and spectroscopic characterization of cyclopropyl azide.

Caption: Correlation of cyclopropyl azide's structure with its key NMR and IR spectroscopic

features.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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